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Compound of Interest

Compound Name: Chloroxuron

Cat. No.: B157110 Get Quote

For immediate release

This document provides essential guidance on the proper disposal procedures for

Chloroxuron, a phenylurea herbicide. Researchers, scientists, and drug development

professionals must adhere to these safety and logistical protocols to ensure personal safety

and environmental compliance.

Immediate Safety and Handling Precautions
When handling Chloroxuron, especially during disposal, it is imperative to wear appropriate

personal protective equipment (PPE). This includes a self-contained breathing apparatus

(SCBA) with positive pressure if available, and a fully-encapsulating, chemical-resistant suit.[1]

[2] Avoid breathing dust or vapors. In case of a spill, do not touch the material. For small spills,

absorb with sand or another noncombustible material and place in containers for later disposal.

For larger spills, dike the area far ahead of the spill to contain it for later disposal.[1][2]

Emergency Contact Information: In the event of an emergency, contact your local poison

control center or emergency services immediately.

Quantitative Data on Chloroxuron
The following table summarizes key quantitative data for Chloroxuron, relevant for handling

and storage prior to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b157110?utm_src=pdf-interest
https://www.benchchem.com/product/b157110?utm_src=pdf-body
https://www.benchchem.com/product/b157110?utm_src=pdf-body
https://cameochemicals.noaa.gov/report?key=CH4919
https://cameochemicals.noaa.gov/chemical/4919
https://cameochemicals.noaa.gov/report?key=CH4919
https://cameochemicals.noaa.gov/chemical/4919
https://www.benchchem.com/product/b157110?utm_src=pdf-body
https://www.benchchem.com/product/b157110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Melting Point 151-152 °C (304-306 °F) [1][3]

Vapor Pressure
1.8 x 10⁻⁹ mmHg at 20 °C (68

°F)
[1]

Specific Gravity 1.34 at 20 °C (68 °F) [1]

Water Solubility 4 mg/L [4]

Step-by-Step Disposal Procedures
The recommended disposal method for Chloroxuron is incineration.[3] However, for small

quantities, the following steps, adapted from general pesticide disposal guidelines, should be

followed. Local, state, and federal regulations may vary and should always be consulted.

Consult the Product Label: Always read the "Storage and Disposal" section on the pesticide

label for specific instructions.[5]

Avoid Excess: Whenever possible, mix only the amount of Chloroxuron solution needed for

your immediate experiment to avoid generating excess waste.[6]

Do Not Dispose in Drains: Never pour Chloroxuron down the sink, toilet, or any other drain.

[6][7][8] This can contaminate water systems as many treatment facilities are not equipped to

remove such chemicals.[6][7]

Container Rinsing (for empty containers):

Empty the container into the spray tank and allow it to drain for an additional 30 seconds.

[9]

Rinse the container three times with water or an appropriate solvent.[8][9]

Add the rinsate (the rinse water) to the spray tank for use or for proper disposal with the

excess pesticide.[8][9]

Disposal of Unused Chloroxuron:
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For small amounts of leftover diluted Chloroxuron, it may be possible to use it up by

applying it according to the label's directions.[5][6]

If you cannot use the remaining product, it must be treated as household hazardous

waste.[5]

Contact a Hazardous Waste Collection Program:

Contact your local solid waste management authority, environmental agency, or a service

like 1-800-CLEANUP to find a household hazardous waste collection program in your

area.[5][6] These programs are equipped to handle and dispose of hazardous chemicals

like Chloroxuron safely.

Experimental Protocols
While specific experimental protocols for the chemical degradation of Chloroxuron are not

readily available in general safety literature, the primary recommended method of disposal is

high-temperature incineration.[3] This process should be carried out in a licensed hazardous

waste disposal facility to ensure complete destruction of the compound and to prevent the

release of toxic byproducts such as chlorides and nitrogen oxides.[1][3]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

Chloroxuron.
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Start: Have Chloroxuron Waste

Is it excess diluted product?

Apply according to label directions

Yes

Cannot use up

No

Is it an empty container?

Triple rinse container

Yes

Treat as Hazardous Waste

No (solid waste)

Add rinsate to spray tank or dispose as hazardous waste

Dispose of rinsed container in general waste (check local regulations)

End: Proper Disposal

Contact local hazardous waste disposal facility

Click to download full resolution via product page

Caption: Decision workflow for Chloroxuron disposal.
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Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations. Always consult with your institution's environmental health and safety

department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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